Cas no 892588-50-0 (N-(4-isopropylbenzyl)-2-propen-1-amine Hydrochloride)

• Product Name: N-(4-isopropylbenzyl)-2-propen-1-amine Hydrochloride
• CAS No: 892588-50-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 1086805
• PubChem ID: 4723372
• Update Time: 2025-08-03

N-(4-isopropylbenzyl)-2-propen-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Isopropylbenzyl)prop-2-en-1-amine
• N-(4-isopropylbenzyl)-2-propen-1-amine(SALTDATA: HCl)
• N-[(4-propan-2-ylphenyl)methyl]prop-2-en-1-amine
• DTXSID00406023
• (prop-2-en-1-yl)({[4-(propan-2-yl)phenyl]methyl})amine
• AN-465/43369930
• AKOS000224324
• N-allyl-N-(4-isopropylbenzyl)amine
• 892588-50-0
• N-(4-ISOPROPYLBENZYL)-2-PROPEN-1-AMINE
• CHEMBRDG-BB 9071093
• [(4-ISOPROPYLPHENYL)METHYL](PROP-2-EN-1-YL)AMINE
• STK511413
• N-[4-(propan-2-yl)benzyl]prop-2-en-1-amine
• N-(4-isopropylbenzyl)-2-propen-1-amine Hydrochloride

• MDL： MFCD07411190
• Inchi： 1S/C13H19N/c1-4-9-14-10-12-5-7-13(8-6-12)11(2)3/h4-8,11,14H,1,9-10H2,2-3H3
• InChI Key： UJZOUXKMJQAGCZ-UHFFFAOYSA-N
• SMILES： N(CC=C)CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 189.15200
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.47650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids